Cas no 1807287-34-8 (Methyl 4-cyano-2-iodo-6-(trifluoromethoxy)benzoate)

• Product Name: Methyl 4-cyano-2-iodo-6-(trifluoromethoxy)benzoate
• CAS No: 1807287-34-8
• MF: C₁₀H₅F₃INO₃
• MW: 371.051285505295
• CID: 4951834
• Update Time: 2025-06-11

Methyl 4-cyano-2-iodo-6-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-iodo-6-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H5F3INO3/c1-17-9(16)8-6(14)2-5(4-15)3-7(8)18-10(11,12)13/h2-3H,1H3
• InChI Key： TYFOVMCGPMZYHX-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(=C1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-cyano-2-iodo-6-(trifluoromethoxy)benzoate

Comprehensive Overview of Methyl 4-cyano-2-iodo-6-(trifluoromethoxy)benzoate (CAS No. 1807287-34-8)

In the realm of organic chemistry and pharmaceutical intermediates, Methyl 4-cyano-2-iodo-6-(trifluoromethoxy)benzoate (CAS No. 1807287-34-8) stands out as a versatile compound with significant applications. This ester derivative, characterized by its cyano, iodo, and trifluoromethoxy functional groups, is increasingly sought after in research and development. Its unique structural features make it a valuable building block for synthesizing complex molecules, particularly in drug discovery and agrochemical formulations.

The compound's CAS number 1807287-34-8 is a critical identifier for researchers and suppliers, ensuring precise communication in global markets. With the growing demand for fluorinated compounds and iodinated aromatics, this benzoate derivative has garnered attention for its potential in medicinal chemistry and material science. Recent trends in AI-driven drug design and green chemistry have further amplified interest in such specialized intermediates, as they align with the need for sustainable and efficient synthetic routes.

One of the most frequently searched questions related to Methyl 4-cyano-2-iodo-6-(trifluoromethoxy)benzoate revolves around its synthetic applications. Researchers often inquire about its role in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, where the iodo substituent acts as a reactive handle. Additionally, the trifluoromethoxy group is a hotspot in modern pharmacology due to its ability to enhance metabolic stability and bioavailability, making this compound a key player in lead optimization studies.

From a commercial perspective, the compound's supply chain and pricing trends are also topics of interest. With the rise of custom synthesis services and contract research organizations (CROs), accessibility to CAS 1807287-34-8 has improved, catering to both academic and industrial labs. Its stability under standard storage conditions and compatibility with common solvents further contribute to its practicality in diverse experimental setups.

In conclusion, Methyl 4-cyano-2-iodo-6-(trifluoromethoxy)benzoate exemplifies the intersection of innovation and utility in chemical research. Its multifaceted applications, coupled with the evolving landscape of precision medicine and sustainable synthesis, position it as a compound of enduring relevance. As the scientific community continues to explore its potential, this benzoate derivative is poised to remain a focal point in advanced chemical studies.